Cas no 14603-76-0 (a-Me-D-Asp-OH)

• Product Name: a-Me-D-Asp-OH
• CAS No: 14603-76-0
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 223502
• PubChem ID: 6993662
• Update Time: 2025-04-19

a-Me-D-Asp-OH Chemical and Physical Properties

Names and Identifiers

• D-Aspartic acid,2-methyl-
• (R)-(-)-2-AMINO-2-METHYLBUTANEDIOIC ACID
• H-alpha-Me-D-Asp-OH
• (2R)-2-azaniumyl-2-methylbutanedioate
• (R)-Α-METHYLASPARTIC ACID
• α-Me-D-Asp-OH
• ALPHA-METHYL-D-ASP
• Alpha-Methyl-D-Asp-OH
• (-)-2-METHYL-D-ASPARTIC ACID
• (R)-2-Amino-2-methylsuccinic acid
• (2R)-2-Methyl-2-aminosuccinic acid
• (2R)-2-Amino-2-methylsuccinic acid
• [R,(-)]-2-Methyl-2-aminosuccinic acid
• (R)-2-AMINO-2-METHYLPROPANEDIOIC ACID
• (r)-2-methylaspartic acid
• AT34715
• (2R)-2-amino-2-methylbutanedioic acid
• (R)-a-Methyl-aspartic acid (H-D-aMeAsp-OH)
• AKOS030213050
• AB04906
• MFCD00216906
• 14603-76-0
• 2-Methyl-D-asparticacid
• SCHEMBL1875520
• (R)-ALPHA-METHYLASPARTIC ACID
• a-Me-D-Asp-OH

• Inchi： 1S/C5H9NO4/c1-5(6,4(9)10)2-3(7)8/h2,6H2,1H3,(H,7,8)(H,9,10)/t5-/m1/s1
• InChI Key： CWAYDJFPMMUKOI-RXMQYKEDSA-N
• SMILES： OC([C@@](C)(CC(=O)O)N)=O

Computed Properties

• Exact Mass: 147.05300
• Monoisotopic Mass: 147.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: -2.4

Experimental Properties

• Color/Form: White fine crystalline powder
• Density: 1.4285 (rough estimate)
• Boiling Point: 267.21°C (rough estimate)
• Flash Point: 110.6°C
• Refractive Index: 1.4210 (estimate)
• PSA: 100.62000
• LogP: -0.03660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives